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Compound of Interest

Compound Name: Benzyl tiglate

Cat. No.: B042538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl tiglate (CAS No. 37526-88-8) is an unsaturated ester with a characteristic spicy,

herbaceous, and fruity aroma. It finds application in the flavor and fragrance industries. As with

any chemical substance, a thorough understanding of its safety and toxicity profile is

paramount for safe handling and use in research and development. This technical guide

provides an in-depth overview of the available safety, toxicity, and handling information for

benzyl tiglate, targeted at professionals in scientific research and drug development.

Hazard Identification and Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a framework for the hazardous properties of chemicals. However, the classification for benzyl
tiglate can vary between suppliers. A summary of the potential hazards is presented below.

Table 1: GHS Hazard Classification for Benzyl Tiglate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b042538?utm_src=pdf-interest
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/product/b042538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute Toxicity (Oral)
H302: Harmful if

swallowed[1]
alt text Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation[1][2]
alt text Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation[1]
alt text Warning

Specific target organ

toxicity — Single

exposure (Respiratory

tract irritation)

H335: May cause

respiratory irritation[1]
alt text Warning

Note: Some suppliers do not classify benzyl tiglate as hazardous.

Precautionary Statements:

A comprehensive list of precautionary statements is crucial for safe handling. The following are

commonly associated with benzyl tiglate:

Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash skin

thoroughly after handling), P270 (Do not eat, drink or smoke when using this product), P271

(Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective

clothing/eye protection/face protection).[1]

Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel

unwell), P330 (Rinse mouth), P302+P352 (IF ON SKIN: Wash with plenty of water),

P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing), P332+P313 (If skin irritation

occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical

advice/attention), P362 (Take off contaminated clothing and wash before reuse).[1]
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Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405

(Store locked up).[1]

Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]

Toxicological Data
Toxicological data provides quantitative information on the potential adverse effects of a

substance.

Table 2: Summary of Toxicological Data for Benzyl Tiglate

Endpoint Species Route Value Reference

Acute Oral

Toxicity (LD50)
Rat Oral > 5000 mg/kg

(Moreno, 1979d)

as cited in[3]

Skin Irritation Human Dermal

No irritation at

10% in

petrolatum

[3]

Genotoxicity

(Ames Test)
S. typhimurium In vitro Non-mutagenic

Data from read-

across analog

benzyl trans-2-

methyl-2-

butenoate[4]

Genotoxicity

(Micronucleus

Test)

- In vitro Non-clastogenic

Data from read-

across analog

benzyl trans-2-

methyl-2-

butenoate[4]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of chemicals are outlined in

the OECD Guidelines for the Testing of Chemicals. These standardized methods ensure the

reliability and comparability of data.
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Acute Oral Toxicity (OECD 423)
The acute toxic class method is a stepwise procedure using a limited number of animals.

Start: Select starting dose level
(e.g., 300 mg/kg) Dose 3 animals Observe for 14 days

(mortality and clinical signs) Outcome?

Stop: Classify as low toxicity
(e.g., Category 5 or unclassified)

0 or 1 death

Dose 3 animals at a lower dose
(e.g., 50 mg/kg)

2 or 3 deaths

Dose 3 animals at a higher dose
(e.g., 2000 mg/kg)

No or non-definitive effects

Observe for 14 days Outcome?

Stop: Classify based on mortality
(e.g., Category 3 or 4)

Observe for 14 days Outcome?

0 or 1 death

2 or 3 deaths

Start: Initial Test on one animal Apply 0.5 g or 0.5 mL of substance
to shaved skin under a patch for 4 hours Remove patch and wipe skin Observe and score erythema and edema

at 1, 24, 48, and 72 hours Corrosive effect observed?

Stop: Classify as CorrosiveYes

Confirmatory Test:
Repeat on 1-2 additional animals

No
Classify based on mean scores

of all animals (Irritant or Non-irritant)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Initial Test on one animal Instill 0.1 mL or 0.1 g of substance
into the conjunctival sac of one eye

Observe and score effects on cornea, iris, and conjunctiva
at 1, 24, 48, and 72 hours Severe irritation or corrosive effect?

Stop: Classify as causing serious eye damageYes

Confirmatory Test:
Repeat on 1-2 additional animals

No
Classify based on persistence and severity of lesions

(Irritant or Non-irritant)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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